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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

cat. No.: B165221

An In-depth Technical Guide to the Physical Properties of 1,3-Diisopropylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
Diisopropylbenzene. The information is presented in a structured format to facilitate easy
access and comparison, with detailed experimental protocols for key physical property
determination.

Core Physical Properties

1,3-Diisopropylbenzene is an aromatic hydrocarbon, appearing as a colorless liquid at room
temperature.[1][2] It is one of three isomers of diisopropylbenzene, with the chemical formula
Ci2H1s.[1]

Quantitative Data Summary

A summary of the key physical properties of 1,3-Diisopropylbenzene is presented in the table
below for quick reference.
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Property Value Units Conditions Source(s)
Molecular Weight  162.27 g/mol [3]

Density 0.856 g/mL at 25 °C [4]

Boiling Point 203 °C at 760 mmHg [1]

Melting Point -63 °C [1][4]

Refractive Index 1.488 at 20 °C

Water Solubility 4.33-425 mg/L at 25 °C [11[31[5]
Flash Point 77 °C closed cup [6]
Autoignition

Temperature 840 *

Experimental Protocols

Detailed methodologies for determining the key physical properties of 1,3-Diisopropylbenzene
are outlined below. These protocols are standard laboratory procedures and can be adapted
based on available equipment.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method for
determining the density of a liquid like 1,3-Diisopropylbenzene is by using a graduated
cylinder and a balance.[7][8][9]

Apparatus:

e Graduated cylinder (e.g., 50 mL or 100 mL)
 Electronic balance

e 1,3-Diisopropylbenzene sample

Procedure:
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e Measure the mass of a clean, dry graduated cylinder and record it as ma.[7]

e Pour a known volume of 1,3-Diisopropylbenzene into the graduated cylinder (e.g., 50 mL).
Read the volume from the bottom of the meniscus.[7]

e Measure the combined mass of the graduated cylinder and the 1,3-Diisopropylbenzene
sample and record it as ma.

e The mass of the liquid (m) is calculated as m2 - ma.

e The density (p) is then calculated using the formula: p = m/V, where V is the volume of the
liquid.[7]

e For improved accuracy, the measurement should be repeated multiple times, and the
average value should be reported.[9]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The capillary method is a common technique for determining the boiling
point of a small amount of liquid.[10][11][12]

Apparatus:

Thiele tube or a melting point apparatus

Capillary tube, sealed at one end

Thermometer

Small test tube

Heating oll

1,3-Diisopropylbenzene sample
Procedure:

e Asmall amount of 1,3-Diisopropylbenzene is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.[10]

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube filled with oil).[13]

The apparatus is heated slowly. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.[10][11]

Heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[10][11]

Determination of Melting Point

Since 1,3-Diisopropylbenzene is a liquid at room temperature, its melting point is determined

at sub-ambient temperatures. The capillary method is also applicable here, but with a cooling
apparatus.[13][14][15]

Apparatus:

Melting point apparatus with cooling capabilities or a cooling bath (e.g., dry ice/acetone)

Capillary tube

Thermometer

1,3-Diisopropylbenzene sample

Procedure:

A small amount of liquid 1,3-Diisopropylbenzene is introduced into a capillary tube.

The capillary tube is placed in a cooling bath or a melting point apparatus capable of low-
temperature measurements.[14]

The sample is frozen to a solid state.
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e The frozen sample is then slowly warmed.

e The temperature at which the first drop of liquid is observed is recorded as the beginning of
the melting range, and the temperature at which the entire solid has melted is the end of the
range. For a pure compound, this range should be narrow.[13][16]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be measured using a
refractometer.[17][18]

Apparatus:

Abbe refractometer

Constant temperature water bath

1,3-Diisopropylbenzene sample

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

e The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone or ethanol)
and allowed to dry.

« Afew drops of the 1,3-Diisopropylbenzene sample are placed on the lower prism using a
dropper.[18]

e The prisms are closed and locked.

o Water from a constant temperature bath is circulated through the refractometer to maintain a
constant temperature (e.g., 20 °C).
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e The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

e The control knob is turned to move the dividing line to the center of the crosshairs.

e The refractive index is read directly from the scale.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the key physical
properties of 1,3-Diisopropylbenzene.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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